Cas no 2034238-50-9 (5-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1,2-oxazole-3-carboxamide
• CAS No: 2034238-50-9
• MF: C₁₂H₁₀N₄O₂
• MW: 242.2334
• CID: 5348278
• Update Time: 2025-05-24

5-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-pyrazolo[1,5-a]pyridin-5-yl-1,2-oxazole-3-carboxamide
• 5-methyl-N-(pyrazolo[1,5-a]pyridin-5-yl)isoxazole-3-carboxamide
• 5-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1,2-oxazole-3-carboxamide

• Inchi： 1S/C12H10N4O2/c1-8-6-11(15-18-8)12(17)14-9-3-5-16-10(7-9)2-4-13-16/h2-7H,1H3,(H,14,17)
• InChI Key： SXLGXURTBYVYDS-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C([H])C(C(N([H])C2C([H])=C([H])N3C(=C([H])C([H])=N3)C=2[H])=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 1.1
• Topological Polar Surface Area: 72.4

Additional information on 5-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1,2-oxazole-3-carboxamide

5-Methyl-N-{Pyrazolo[1,5-a]Pyridin-5-Yl}-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

The compound 5-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1,2-oxazole-3-carboxamide (CAS No. 2034238-50-9) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of heterocyclic rings and functional groups, making it a subject of interest for researchers exploring novel chemical entities with tailored properties.

At its core, the molecule features a pyrazolo[1,5-a]pyridine ring system, which is a fused bicyclic structure consisting of a pyrazole and a pyridine moiety. This arrangement imparts aromaticity and contributes to the compound's stability and reactivity. The presence of the methyl group at the 5-position further modulates the electronic properties of the ring system, potentially influencing its interaction with other molecules. The 1,2-oxazole ring attached to the pyrazolo[1,5-a]pyridine via a carbonyl group adds another layer of complexity to the structure. This heterocyclic system is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which are critical in many biochemical processes.

The carboxamide group (-CONH-) serves as a versatile functional group that can act as both an electron sink and a site for further chemical modifications. This feature makes 5-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1,2-oxazole-3-carboxamide amenable to various synthetic transformations. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. For instance, molecular docking studies have revealed that 5-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1,2-oxazole-3-carboxamide exhibits strong binding affinity to certain protein targets associated with inflammatory pathways. This suggests that it could be developed into a therapeutic agent for conditions like arthritis or chronic inflammation.

In addition to its potential therapeutic applications, this compound has also been explored for its role in agrochemicals. Its ability to inhibit key enzymes in plant pathogens has been demonstrated in recent experiments, making it a promising candidate for developing eco-friendly pesticides. Furthermore, its stability under various environmental conditions enhances its suitability for agricultural use.

The synthesis of 5-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1,2-oxazole-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have optimized these synthetic routes by employing catalytic systems and green chemistry principles. These advancements not only improve the efficiency of production but also align with global efforts to minimize environmental impact.

From a structural standpoint, the compound's heterocyclic framework provides ample opportunities for further functionalization. By introducing substituents at strategic positions on the pyrazolo[1,5-a]pyridine or oxazole rings, chemists can tailor the molecule's properties for specific applications. For example, adding electron-withdrawing groups could enhance its activity against certain enzymes or receptors.

Moreover, recent spectroscopic studies have provided insights into the compound's electronic structure and conformational flexibility. Techniques such as X-ray crystallography have been instrumental in determining its three-dimensional arrangement at the atomic level. Understanding these structural details is crucial for predicting how the molecule will interact with biological systems.

In conclusion, 5-methyl-N-{pyrazolo[1,a-bis-pyridin]-a} (CAS No: 2034238) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool for advancing research in drug discovery and agrochemical development while adhering to modern sustainability practices.